N-(4-cyano-3-methyl-1,2-thiazol-5-yl)butanamide
Cat. No. B8660338
M. Wt: 209.27 g/mol
InChI Key: AYPMWVMOQSFAIE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07498333B2
Procedure details
To a solution of 5-amino-3-methylisothiazole-4-carbonitrile (method 4) (5.31 g, 38.2 mmol) in DCM (200 mL) at 0° C., NEt3 (5 g, 50 mmol) was added followed by the dropwise addition of a solution of the butyryl chloride (4.88 g, 45.8 mmol) in DCM (50 mL). After the completion of the addition the reaction mixture was allowed to warm to r.t. and stirred overnight. The reaction mixture was washed with water (100 mL), 1N HCl (100 mL), brine (200 mL) and dried over Na2SO4. Concentration of the DCM layer provided the crude product which was triturated from DCM/hexanes ( 1/10) and filtered off to isolate the pure N-(4-cyano-3-methyl-isothiazol-5-yl)-butyramide (7.57 g, 95%) as an orange solid.
Yield
95%
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[S:6][N:5]=[C:4]([CH3:7])[C:3]=1[C:8]#[N:9].CCN(CC)CC.[C:17](Cl)(=[O:21])[CH2:18][CH2:19][CH3:20]>C(Cl)Cl>[C:8]([C:3]1[C:4]([CH3:7])=[N:5][S:6][C:2]=1[NH:1][C:17](=[O:21])[CH2:18][CH2:19][CH3:20])#[N:9]
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Inputs
Step One
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Name
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|
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Quantity
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5.31 g
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Type
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reactant
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Smiles
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NC1=C(C(=NS1)C)C#N
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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CCN(CC)CC
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Step Two
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Name
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Quantity
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4.88 g
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Type
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reactant
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Smiles
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C(CCC)(=O)Cl
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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stirred overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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After the completion of the addition the reaction mixture
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WASH
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Type
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WASH
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Details
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The reaction mixture was washed with water (100 mL), 1N HCl (100 mL), brine (200 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4
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CUSTOM
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Type
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CUSTOM
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Details
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Concentration of the DCM layer provided the crude product which
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CUSTOM
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Type
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CUSTOM
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Details
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was triturated from DCM/hexanes ( 1/10)
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FILTRATION
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Type
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FILTRATION
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Details
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filtered off
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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product
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Smiles
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C(#N)C=1C(=NSC1NC(CCC)=O)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 7.57 g | |
| YIELD: PERCENTYIELD | 95% | |
| YIELD: CALCULATEDPERCENTYIELD | 94.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
